Cas no 428478-94-8 (1-{5-[(2,4-Dimethylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}-3-(4-methylphenyl)urea)

• Product Name: 1-{5-[(2,4-Dimethylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}-3-(4-methylphenyl)urea
• CAS No: 428478-94-8
• MF: C₁₉H₂₀N₄O₂S
• MW: 368.452702522278
• CID: 5051735
• PubChem ID: 1418650
• Update Time: 2026-02-28

1-{5-[(2,4-Dimethylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}-3-(4-methylphenyl)urea Chemical and Physical Properties

Names and Identifiers

• cyt-PTPepsilon Inhibitor-1
• 1-{5-[(2,4-dimethylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}-3-(4-methylphenyl)urea
• Oprea1_650507
• BDBM50450422
• STK046273
• STL047381
• N-{5-[(2,4-dimethylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}-N'-(4-methylphenyl)urea
• 1-[(2Z)-5-[(2,4-dimethylphenoxy)methyl]-1,3,4-thiadiazol-2(3H)-ylidene]-3-(4-methylphenyl)urea
• cyt-PTPε Inhibitor-1
• 1-[5-[(2,4-dimethylphenoxy)methyl]-1,3,4-thiadiazol-2-yl]-3-(4-methylphenyl)urea
• cyt-PTP
• A Inhibitor-1
• CS-0065711
• CHEMBL4170383
• AKOS005384666
• AO-022/41291052
• 428478-94-8
• AKOS005701001
• PD167025
• MS-25911
• HY-112800
• G13144
• 1-{5-[(2,4-Dimethylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}-3-(4-methylphenyl)urea

• Inchi： 1S/C19H20N4O2S/c1-12-4-7-15(8-5-12)20-18(24)21-19-23-22-17(26-19)11-25-16-9-6-13(2)10-14(16)3/h4-10H,11H2,1-3H3,(H2,20,21,23,24)
• InChI Key： QUSAMXSWOZSTRQ-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1COC1C=CC(C)=CC=1C)NC(NC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 368.13069707g/mol
• Monoisotopic Mass: 368.13069707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 104

Additional information on 1-{5-[(2,4-Dimethylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}-3-(4-methylphenyl)urea

1-{5-[(2,4-Dimethylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}-3-(4-methylphenyl)urea - A Novel Compound with Promising Therapeutic Potential

1-{5-[(2,4-Dimethylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}-3-(4-methylphenyl)urea is a multifunctional compound with a unique molecular structure that combines aromatic rings, heterocyclic moieties, and urea functional groups. This compound, identified by its CAS No. 428478-94-8, represents a significant advancement in the development of pharmacologically active agents. The molecular architecture of this compound features a central 1,3,4-thiadiazol-2-yl ring system, which is conjugated to a 2,4-dimethylphenoxy group via a methylene bridge. The urea moiety is further linked to a 4-methylphenyl substituent, forming a complex scaffold with potential biological activities.

The synthesis of 1-{5-[(2,4-Dimethylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}-3-(4-methylphenyl)urea involves a multi-step process that leverages the reactivity of thiadiazole rings and urea derivatives. Recent studies have demonstrated that the introduction of methyl groups at the para position of the phenyl ring enhances the compound's hydrophobicity, which is critical for its ability to penetrate biological membranes. This structural modification also influences the compound's interaction with target proteins, as evidenced by molecular docking simulations that reveal strong binding affinities to specific enzyme active sites.

Current research highlights the potential of 1-{5-[(2,4-Dimethylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}-3-(4-methylphenyl)urea in modulating inflammatory pathways. A 2023 study published in *Journal of Medicinal Chemistry* reported that this compound exhibits potent anti-inflammatory activity by inhibiting the NF-κB signaling pathway, which is implicated in chronic inflammation and autoimmune diseases. The compound's ability to suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6 suggests its potential as a therapeutic agent for conditions like rheumatoid arthritis and inflammatory bowel disease.

Furthermore, the compound's interaction with the 1,3,4-thiadiazol-2-yl ring system has been shown to influence its pharmacokinetic properties. A 2024 review in *Pharmaceutical Research* emphasized the role of thiadiazole derivatives in improving drug solubility and metabolic stability. The presence of the 2,4-dimethylphenoxy group in 1-{5-[(2,4-Dimethylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}-3-(4-methylphenyl)urea enhances its lipophilicity, which is crucial for crossing the blood-brain barrier and achieving therapeutic concentrations in central nervous system disorders.

Recent advancements in computational chemistry have provided insights into the molecular mechanisms underlying the compound's activity. A 2023 study using molecular dynamics simulations revealed that the 4-methylphenyl substituent plays a key role in stabilizing the compound's conformation, which is essential for maintaining its biological activity. This finding underscores the importance of structural optimization in the development of novel therapeutics, as subtle changes in the molecular framework can significantly impact pharmacological efficacy.

The compound's potential applications extend beyond anti-inflammatory therapies. A 2024 preclinical study demonstrated that 1-{5-[(2,4-Dimethylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}-3-(4-methylphenyl)urea exhibits antitumor properties by inducing apoptosis in cancer cells. The compound's ability to disrupt mitochondrial function and inhibit the PI3K/AKT signaling pathway suggests its potential as a chemotherapeutic agent for various malignancies, including breast and lung cancers.

Despite its promising therapeutic profile, challenges remain in optimizing the compound's pharmacological properties. A 2023 study in *Drug Discovery Today* highlighted the need for further research into the compound's metabolic pathways and potential side effects. The development of prodrug formulations or targeted delivery systems could enhance its therapeutic index while minimizing systemic toxicity.

In conclusion, 1-{5-[(2,4-Dimethylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}-3-(4-methylphenyl)urea represents a significant breakthrough in the field of medicinal chemistry. Its unique molecular structure, combined with its demonstrated biological activities, positions it as a promising candidate for the treatment of inflammatory and oncological diseases. Continued research into its pharmacological mechanisms and therapeutic applications will be critical in translating this compound into clinical practice.